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Compound of Interest

Compound Name: A1874

Cat. No.: B15621754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
A1874 is a potent and highly effective proteolysis-targeting chimera (PROTAC) that induces the

degradation of Bromodomain-containing protein 4 (BRD4).[1][2] It is a nutlin-based molecule

that also stabilizes p53, demonstrating a synergistic anti-proliferative effect in cancer cell lines

with wild-type p53.[3][4] A1874 induces BRD4 degradation with a DC50 (concentration for 50%

degradation) of 32 nM in cells and can achieve a maximum degradation (Dmax) of over 98%.

[1][2] Proper handling, including correct solubilization and stock solution preparation, is critical

for obtaining reliable and reproducible results in both in vitro and in vivo experiments.

A1874 Physicochemical Properties
Molecular Formula: C58H62Cl3F2N9O7S[3][5]

Molecular Weight: 1173.6 g/mol [3][5]

Appearance: Solid powder[4]

Solubility Profile
The solubility of A1874 has been determined in various common laboratory solvents. It is

essential to use high-purity, anhydrous solvents, as the presence of moisture can significantly

reduce the solubility of the compound, particularly in DMSO.[1][2]
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 100 - 150 mg/mL 85.2 - 127.81 mM

Use of fresh,

anhydrous

(hygroscopic) DMSO

is recommended as

absorbed moisture

can decrease

solubility.[1][2][3]

Sonication or gentle

heating may be

required to fully

dissolve the

compound.[1]

Ethanol ~100 mg/mL ~85.2 mM

One source reports

high solubility[2], while

another indicates it is

only slightly soluble

(0.1-1 mg/mL)[5]. It is

advisable to test

solubility with a small

amount first.

Water < 0.1 mg/mL Insoluble

A1874 is practically

insoluble in aqueous

solutions alone.[2][3]

Experimental Protocols: Stock Solution Preparation
This protocol details the preparation of a high-concentration stock solution in DMSO, suitable

for serial dilution in cell culture media for in vitro assays.

Materials:

A1874 powder
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Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:

Equilibration: Allow the A1874 vial to equilibrate to room temperature before opening to

prevent condensation.

Weighing: Weigh the desired amount of A1874 powder in a sterile container.

Solubilization: Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired

concentration (e.g., for a 100 mg/mL stock, add 10 µL of DMSO for every 1 mg of A1874).

Dissolution: Vortex or sonicate the solution until the A1874 is completely dissolved. A clear

solution should be obtained. If precipitation occurs, gentle warming can be applied.[1]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.[1][2] Store aliquots at -80°C for long-term stability (up to 1 year) or at -20°C for

shorter periods (up to 1 month).[2][6]
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Workflow: In Vitro Stock Preparation

Equilibrate A1874
Powder to RT

Weigh Powder
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Store at -20°C or -80°C
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Workflow for preparing A1874 stock solution for in vitro use.

This protocol provides a method for preparing a vehicle-based solution of A1874 suitable for

administration in animal studies. This formulation uses a combination of solvents to improve

bioavailability.

Materials:
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A1874 high-concentration DMSO stock (e.g., 25 mg/mL)

PEG300

Tween-80

Saline (0.9% NaCl in ddH₂O)

Sterile tubes

Procedure:

Prepare Saline: Dissolve 0.9 g of sodium chloride in ddH₂O and adjust the final volume to

100 mL.[1]

Solvent Mixture: The final solvent composition will be 10% DMSO, 40% PEG300, 5% Tween-

80, and 45% Saline.[1]

Step-wise Addition: For a 1 mL final working solution, add the components sequentially in the

following order: a. Start with 400 µL of PEG300. b. Add 100 µL of the A1874 DMSO stock

solution and mix thoroughly. c. Add 50 µL of Tween-80 and mix until the solution is clear. d.

Add 450 µL of Saline to reach the final volume of 1 mL. Mix again.

Final Concentration: This protocol yields a clear solution with a concentration of ≥ 2.5

mg/mL.[1]

Administration: Use the prepared solution immediately for optimal results.

This protocol outlines the preparation of a corn oil-based suspension for in vivo administration.

Materials:

A1874 high-concentration DMSO stock (e.g., 25 mg/mL)

Corn Oil

Sterile tubes
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Procedure:

Solvent Mixture: The final solvent composition will be 10% DMSO and 90% Corn Oil.[1]

Step-wise Addition: To prepare a 1 mL final working solution: a. Add 100 µL of the A1874
DMSO stock solution to a sterile tube. b. Add 900 µL of corn oil.

Mixing: Vortex thoroughly to ensure a uniform suspension.

Final Concentration: This protocol yields a solution with a concentration of ≥ 2.5 mg/mL.[1]

Administration: Use the prepared solution immediately.

Mechanism of Action: A1874 as a BRD4 Degrader
A1874 functions as a PROTAC by simultaneously binding to the BRD4 protein and an E3

ubiquitin ligase, forming a ternary complex. This proximity induces the ubiquitination of BRD4,

marking it for degradation by the proteasome. Concurrently, the nutlin-based component

stabilizes p53, enhancing its tumor-suppressive functions.
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A1874 Dual Mechanism of Action
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A1874 forms a ternary complex to induce BRD4 degradation and also stabilizes p53.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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